Cas no 54081-48-0 (Isoastilbin)

Isoastilbin structure
Isoastilbin structure
Product Name:Isoastilbin
CAS No:54081-48-0
MF:C21H22O11
MW:450.392787456512
MDL:MFCD20274680
CID:837460
PubChem ID:9981176
Update Time:2025-04-19

Isoastilbin Chemical and Physical Properties

Names and Identifiers

    • 4H-1-Benzopyran-4-one,3-[(6-deoxy-R-Lmannopyranosyl) oxy]-2-(3,4-dihydroxyphenyl)- 2,3-dihydro-5,7-dihydroxy-,(2R,3S)-
    • (2R,3S)-2-(3,4-Dihydroxyphenyl)-5,7-dihydroxy-4-oxo-3,4-dihydro-2 H-chromen-3-yl 6-deoxy-α-L-mannopyranoside
    • 4H-1-Benzopyran-4-one,3-[(6-deoxy-R-Lmannopyranosyl) oxy]-2-(3,4-dihydroxyphenyl)- 2,3-dihydro...
    • Isoastilbin
    • 2-(3,4-dihydroxyphenyl)-5,7-dihydroxy-3-[(2S,3R,4R,5R,6S)-3,4,5-trihydroxy-6-methyloxan-2-yl]oxy-2,3-dihydrochromen-4-one
    • 4H-1-Benzopyran-4-one,3-[(6-deoxy-a-L-mannopyranosyl)oxy]-2-(3,4-dihydroxyphenyl)-2,3-dihydro-5,7-dihydroxy-,(2S,3R)-
    • AC1L7URN
    • AG-F-87132
    • AGN-PC-00IYG9
    • CTK4J9744
    • NSC245342
    • Neoisoastilbin
    • 2-(3,4-dihydroxyphenyl)-5,7-dihydroxy-3-(3,4,5-trihydroxy-6-methyloxan-2-yl)oxy-2,3-dihydrochromen-4-one
    • (2R,3S)-3-[(6-Deoxy-alpha-L-mannopyranosyl)oxy]-2-(3,4-dihydroxyphenyl)-2,3-dihydro-5,7-dihydroxy-4H-1-benzopyran-4-one; (2R,3S)-Astilbin
    • Astilbin;Neoisoastilbin
    • HMS3355O07
    • BCP16044
    • BCP16045
    • 2-(3,4-DIHYDROXYPHENYL)-5,7-DIHYDROXY-3-(3,4,5-TRIHYDROXY
    • 54081-48-0
    • AKOS032962400
    • DTXSID201019949
    • CS-0024410
    • HY-N4005
    • (2R,3S)-2-(3,4-Dihydroxyphenyl)-5,7-dihydroxy-3-[(2S,3R,4R,5R,6S)-3,4,5-trihydroxy-6-methyloxan-2-yl]oxy-2,3-dihydrochromen-4-one
    • SCHEMBL23699012
    • 54141-72-9
    • NSC245342;NSC-245342;NSC 245342;Isoastilbin
    • 2-(3,4-DIHYDROXYPHENYL)-5,7-DIHYDROXY-3-(3,4,5-TRIHYDROXY-6-METHYL-OXA N-2-YL)OXY-CHROMAN-4-ONE
    • DB-216354
    • B0005-190018
    • DA-64520
    • MS-28165
    • [ "" ]
    • MDL: MFCD20274680
    • Inchi: 1S/C21H22O11/c1-7-15(26)17(28)18(29)21(30-7)32-20-16(27)14-12(25)5-9(22)6-13(14)31-19(20)8-2-3-10(23)11(24)4-8/h2-7,15,17-26,28-29H,1H3/t7-,15-,17+,18+,19+,20+,21-/m0/s1
    • InChI Key: ZROGCCBNZBKLEL-OOHAXVOVSA-N
    • SMILES: O1[C@@H](C)[C@@H]([C@H]([C@H]([C@@H]1O[C@@H]1C(C2C(=CC(=CC=2O[C@@H]1C1C=CC(=C(C=1)O)O)O)O)=O)O)O)O

Computed Properties

  • Exact Mass: 450.11621151 g/mol
  • Monoisotopic Mass: 450.11621151 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 7
  • Hydrogen Bond Acceptor Count: 11
  • Heavy Atom Count: 32
  • Rotatable Bond Count: 3
  • Complexity: 676
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 7
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 450.4
  • XLogP3: 0.4
  • Topological Polar Surface Area: 186

Experimental Properties

  • Color/Form: Powder
  • PSA: 186.37000
  • LogP: 0.03810

Isoastilbin Pricemore >>

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